Tripropionin
Tripropionin
Tripropionin is a triglyceride obtained by formal acylation of the three hydroxy groups of glycerol by propionic acid. It has a role as a flavouring agent. It is a triglyceride and a propanoate ester.
Glycerol tripropanoate, also known as tripropionylglycerol or glycerol tripropionic acid, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol tripropanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Glycerol tripropanoate has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol tripropanoate is primarily located in the cytoplasm and adiposome. Glycerol tripropanoate has a bitter, chemical, and oily taste.
Glycerol tripropanoate, also known as tripropionylglycerol or glycerol tripropionic acid, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol tripropanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Glycerol tripropanoate has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol tripropanoate is primarily located in the cytoplasm and adiposome. Glycerol tripropanoate has a bitter, chemical, and oily taste.
Brand Name:
Vulcanchem
CAS No.:
139-45-7
VCID:
VC0086974
InChI:
InChI=1S/C12H20O6/c1-4-10(13)16-7-9(18-12(15)6-3)8-17-11(14)5-2/h9H,4-8H2,1-3H3
SMILES:
CCC(=O)OCC(COC(=O)CC)OC(=O)CC
Molecular Formula:
C12H20O6
Molecular Weight:
260.28 g/mol
Tripropionin
CAS No.: 139-45-7
Main Products
VCID: VC0086974
Molecular Formula: C12H20O6
Molecular Weight: 260.28 g/mol
| CAS No. | 139-45-7 |
|---|---|
| Product Name | Tripropionin |
| Molecular Formula | C12H20O6 |
| Molecular Weight | 260.28 g/mol |
| IUPAC Name | 2,3-di(propanoyloxy)propyl propanoate |
| Standard InChI | InChI=1S/C12H20O6/c1-4-10(13)16-7-9(18-12(15)6-3)8-17-11(14)5-2/h9H,4-8H2,1-3H3 |
| Standard InChIKey | YZWRNSARCRTXDS-UHFFFAOYSA-N |
| SMILES | CCC(=O)OCC(COC(=O)CC)OC(=O)CC |
| Canonical SMILES | CCC(=O)OCC(COC(=O)CC)OC(=O)CC |
| Density | d2018 1.1 1.065-1.082 |
| Physical Description | colourless to pale yellow liquid with practically no odou |
| Description | Tripropionin is a triglyceride obtained by formal acylation of the three hydroxy groups of glycerol by propionic acid. It has a role as a flavouring agent. It is a triglyceride and a propanoate ester. Glycerol tripropanoate, also known as tripropionylglycerol or glycerol tripropionic acid, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Glycerol tripropanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Glycerol tripropanoate has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, glycerol tripropanoate is primarily located in the cytoplasm and adiposome. Glycerol tripropanoate has a bitter, chemical, and oily taste. |
| Solubility | 3.07 mg/mL at 37 °C slightly soluble in water; soluble in organic solvents, oils soluble (in ethanol) |
| Synonyms | tripropionin |
| PubChem Compound | 8763 |
| Last Modified | Nov 11 2021 |
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